Cas no 2229273-27-0 (1-(2-azidoethyl)-4-fluoro-2-methoxybenzene)

• Product Name: 1-(2-azidoethyl)-4-fluoro-2-methoxybenzene
• CAS No: 2229273-27-0
• MF: C₉H₁₀FN₃O
• MW: 195.193604946136
• CID: 6056475
• PubChem ID: 152212452
• Update Time: 2025-11-02

1-(2-azidoethyl)-4-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-4-fluoro-2-methoxybenzene
• EN300-1800890
• 2229273-27-0

• Inchi： 1S/C9H10FN3O/c1-14-9-6-8(10)3-2-7(9)4-5-12-13-11/h2-3,6H,4-5H2,1H3
• InChI Key： VXNUDWSZXARRLY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 195.08079011g/mol
• Monoisotopic Mass: 195.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(2-azidoethyl)-4-fluoro-2-methoxybenzene

1-(2-Azidoethyl)-4-Fluoro-2-Methoxybenzene: A Versatile Synthetic Intermediate in Pharmaceutical Development

1-(2-Azidoethyl)-4-Fluoro-2-Methoxybenzene, also known by its CAS No. 2229273-27-0, represents a critical building block in the design of advanced pharmaceutical compounds. This molecule combines multiple functional groups—fluoro, methoxy, and azidoethyl—which confer unique physicochemical properties and synthetic utility. The fluoro substituent enhances metabolic stability by reducing hydrophilicity, while the methoxy group contributes to favorable lipophilicity profiles. The azidoethyl moiety, a powerful electrophilic entity, enables site-specific modifications through azide-alkyne cycloaddition reactions, a technique extensively utilized in bioconjugation and drug delivery systems.

Recent advancements in medicinal chemistry have highlighted the strategic importance of 1-(2-Azidoethyl)-4-Fluoro-2-Methoxybenzene as a scaffold for developing antiviral and anti-inflammatory agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated its application in synthesizing novel nucleoside analogs targeting RNA-dependent RNA polymerases (RdRp), a key enzyme in viral replication. The fluoro and methoxy substituents were found to modulate the binding affinity of these compounds to viral targets, while the azidoethyl group facilitated the incorporation of fluorescent tags for real-time tracking of drug distribution in vivo.

The CAS No. 2229273-27-0 compound exhibits remarkable versatility in synthetic pathways. Its fluoro group serves as a directing unit for electrophilic aromatic substitution reactions, enabling the introduction of diverse functionalities at the para-position. This property has been leveraged in the development of targeted therapies for neurodegenerative diseases, where the methoxy group enhances permeability across the blood-brain barrier. The azidoethyl functionality further expands its utility through click chemistry, allowing the attachment of pharmacophores or targeting ligands with high specificity.

Current research trends emphasize the role of 1-(2-Azidoethyl)-4-Fluoro-2-Methoxybenzene in precision medicine. A 2024 review in Advanced Drug Delivery Reviews discussed its application in creating prodrugs for cancer treatment. The fluoro substituent improves the metabolic stability of these compounds, while the azidoethyl group enables site-specific activation via enzymatic cleavage. This dual functionality addresses the challenges of drug resistance and off-target toxicity, making the compound a promising candidate for personalized therapeutic strategies.

The CAS No. 2229273-27-0 molecule also finds utility in the development of imaging agents for diagnostic applications. Its methoxy group can be functionalized with radiolabels, enabling non-invasive monitoring of drug biodistribution. A 2023 study in ACS Chemical Imaging demonstrated the use of this compound as a scaffold for creating positron emission tomography (PET) tracers, where the fluoro group enhances radiolabel retention and imaging resolution. The azidoethyl functionality further allows for the attachment of targeting moieties, improving the specificity of diagnostic agents.

From a synthetic chemistry perspective, the 1-(2-Azidoethyl)-4-Fluoro-2-Methoxybenzene compound offers multiple reaction pathways for functional group manipulation. The fluoro group can participate in fluorination reactions to introduce additional fluorine atoms, while the methoxy group can undergo methylation to modulate hydrophobicity. The azidoethyl functionality is particularly valuable for azide-alkyne cycloaddition reactions, which are widely used in the synthesis of complex molecules with biological activity.

Recent studies have explored the potential of 1-(2-Azidoethyl)-4-Fluoro-2-Methoxybenzene in the design of dual-action drugs. A 2024 paper in Drug Discovery Today highlighted its application in creating compounds that simultaneously target multiple pathways in inflammatory diseases. The fluoro and methoxy groups were found to modulate the pharmacokinetic profile, while the azidoethyl group enabled the incorporation of anti-inflammatory agents through bioconjugation. This multifunctional approach enhances therapeutic efficacy and reduces the need for multiple drugs.

The CAS No. 2229273-27-0 compound also demonstrates potential in the development of antifungal agents. A 2023 study in Antimicrobial Agents and Chemotherapy showed that derivatives of this molecule exhibited potent activity against drug-resistant fungal strains. The fluoro group improved the stability of these compounds in biological environments, while the azidoethyl functionality allowed for the attachment of antifungal agents, enhancing their targeting efficiency. This application underscores the compound's versatility in addressing unmet medical needs.

From a synthetic and medicinal chemistry standpoint, the 1-(2-Azidoethyl)-4-Fluoro-2-Methoxybenzene compound represents a versatile scaffold for the development of next-generation therapeutics. Its unique combination of fluoro, methoxy, and azidoethyl functionalities enables a wide range of modifications, making it an invaluable tool in drug discovery. As research continues to advance, the CAS No. 2229273-27-0 compound is poised to play a pivotal role in the design of innovative treatments for complex diseases.

Looking ahead, the future of 1-(2-Azidoethyl)-4-Fluoro-2-Methoxybenzene lies in its integration with emerging technologies such as nanotechnology and artificial intelligence. The fluoro and methoxy groups can be optimized for use in nanocarriers, enhancing the delivery efficiency of therapeutic agents. Meanwhile, machine learning algorithms can predict the optimal functionalization strategies for the azidoethyl group, accelerating the development of novel compounds. This synergy between traditional chemistry and cutting-edge technologies will further expand the applications of the CAS No. 2229273-27-0 compound in the pharmaceutical industry.

In conclusion, 1-(2-Azidoethyl)-4-Fluoro-2-Methoxybenzene (CAS No. 2229273-27-0) is a multifunctional molecule with significant potential in the development of advanced pharmaceuticals. Its unique combination of fluoro, methoxy, and azidoethyl functionalities enables a wide range of applications, from antiviral and anti-inflammatory agents to diagnostic imaging tools. As research in medicinal chemistry and synthetic biology progresses, the CAS No. 2229273-27-0 compound is expected to play a central role in the creation of innovative therapies that address complex medical challenges.